molecular formula C18H29N3O B5771217 1-(2-ethoxyphenyl)-4-(1-methyl-4-piperidinyl)piperazine

1-(2-ethoxyphenyl)-4-(1-methyl-4-piperidinyl)piperazine

Cat. No. B5771217
M. Wt: 303.4 g/mol
InChI Key: WJXBNQHXFKUBML-UHFFFAOYSA-N
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Description

1-(2-ethoxyphenyl)-4-(1-methyl-4-piperidinyl)piperazine, also known as MEP, is a synthetic compound that has been widely used in scientific research. MEP belongs to the class of piperazine derivatives and has been found to have a variety of biochemical and physiological effects.

Mechanism of Action

1-(2-ethoxyphenyl)-4-(1-methyl-4-piperidinyl)piperazine acts as a selective agonist for the 5-HT1A and 5-HT2A receptors. The activation of these receptors leads to the release of neurotransmitters such as dopamine and norepinephrine. The activation of the 5-HT1A receptor has been associated with anxiolytic and antidepressant effects, while the activation of the 5-HT2A receptor has been associated with hallucinogenic effects.
Biochemical and Physiological Effects:
1-(2-ethoxyphenyl)-4-(1-methyl-4-piperidinyl)piperazine has been found to have a variety of biochemical and physiological effects. It has been shown to increase the release of dopamine and norepinephrine in the brain, which may contribute to its anxiolytic and antidepressant effects. 1-(2-ethoxyphenyl)-4-(1-methyl-4-piperidinyl)piperazine has also been found to increase the release of acetylcholine, which may contribute to its cognitive-enhancing effects. 1-(2-ethoxyphenyl)-4-(1-methyl-4-piperidinyl)piperazine has been shown to have a low affinity for the dopamine transporter, which suggests that it may have a low potential for abuse.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(2-ethoxyphenyl)-4-(1-methyl-4-piperidinyl)piperazine in lab experiments is its potency and selectivity for serotonin receptors. This allows researchers to study the effects of serotonin receptor agonists on various physiological processes. However, one of the limitations of using 1-(2-ethoxyphenyl)-4-(1-methyl-4-piperidinyl)piperazine is its relatively short half-life, which may limit its usefulness in long-term studies.

Future Directions

There are several future directions for the study of 1-(2-ethoxyphenyl)-4-(1-methyl-4-piperidinyl)piperazine. One direction is the development of more potent and selective serotonin receptor agonists. Another direction is the study of the effects of 1-(2-ethoxyphenyl)-4-(1-methyl-4-piperidinyl)piperazine on other physiological processes such as pain perception and immune function. Finally, the development of new delivery methods for 1-(2-ethoxyphenyl)-4-(1-methyl-4-piperidinyl)piperazine may allow for longer-term studies and more precise dosing.
In conclusion, 1-(2-ethoxyphenyl)-4-(1-methyl-4-piperidinyl)piperazine is a synthetic compound that has been widely used in scientific research. It has been found to have a variety of biochemical and physiological effects, and its potency and selectivity for serotonin receptors make it a useful tool for studying the central nervous system. The future directions for the study of 1-(2-ethoxyphenyl)-4-(1-methyl-4-piperidinyl)piperazine include the development of more potent and selective serotonin receptor agonists, the study of its effects on other physiological processes, and the development of new delivery methods.

Synthesis Methods

The synthesis of 1-(2-ethoxyphenyl)-4-(1-methyl-4-piperidinyl)piperazine involves the reaction between 1-(2-ethoxyphenyl)piperazine and 1-methyl-4-piperidone in the presence of a reducing agent. The reaction is carried out in an organic solvent such as methanol or ethanol. The resulting product is then purified by recrystallization or chromatography.

Scientific Research Applications

1-(2-ethoxyphenyl)-4-(1-methyl-4-piperidinyl)piperazine has been extensively used in scientific research as a tool to study the central nervous system. It has been found to be a potent and selective serotonin receptor agonist. 1-(2-ethoxyphenyl)-4-(1-methyl-4-piperidinyl)piperazine has been used to study the role of serotonin receptors in various physiological processes such as mood regulation, appetite, and sleep. 1-(2-ethoxyphenyl)-4-(1-methyl-4-piperidinyl)piperazine has also been used to study the effects of serotonin receptor agonists on the release of neurotransmitters such as dopamine and norepinephrine.

properties

IUPAC Name

1-(2-ethoxyphenyl)-4-(1-methylpiperidin-4-yl)piperazine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H29N3O/c1-3-22-18-7-5-4-6-17(18)21-14-12-20(13-15-21)16-8-10-19(2)11-9-16/h4-7,16H,3,8-15H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WJXBNQHXFKUBML-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=CC=C1N2CCN(CC2)C3CCN(CC3)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H29N3O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

303.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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